Cas no 41107-56-6 (2',3'-Dideoxy-3'-fluorouridine)

2',3'-Dideoxy-3'-fluorouridine Properties

Names and Identifiers

• Uridine,2',3'-dideoxy-3'-fluoro-
• 2',3'-DIDEOXY-3'-FLUORO URIDINE
• 2,3-Dideoxy-3-Fluorouridine
• 2′,3′-Dideoxy-3′-fluorouridine
• 3'-FLUORO-2',3'-DIDEOXYURIDINE
• 5-(2,4-dioxo-1,2,3,4-tetrahydropyrimidine)-3-fluoro-2-hydroxymethyltetrahydrofuran
• Fddurd
• URIDINE,2',3'-DIDEOXY-3'-FLUORO
• NS00120418
• CHEMBL244975
• DTXSID901034059
• F12894
• 2',3'-Dideoxy-3'-fluorouridine
• 207128-22-1
• 1-(2,3-Dideoxy-3-fluoro-beta-D-ribofuranosyl)-uracil
• 1-((2R,4S,5R)-4-Fluoro-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
• 2 inverted exclamation mark ,3 inverted exclamation mark -Dideoxy-3 inverted exclamation mark -fluorouridine
• 1-[(2R,4S,5R)-4-fluoro-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• 1-[(2R,4S,5R)-4-fluoro-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
• 3'-FddU
• 2',3'-dide-oxy-3'-fluorouridine
• 1-[(2R,4S,5R)-4-fluoro-5-(hydroxymethyl)oxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 1-(2,3-dideoxy-3-fluoro-b-D-erythro-pentofuranosyl)-
• MFCD00192015
• 2'3'-dideoxy-3'-fluorouridine
• AKOS015913031
• 41107-56-6
• 2',3'-dideoxy-3'-florouridine
• 1-(2,3-dideoxy-3-fluoro-beta-D-erythropentofuranosyl)uracil
• EC 415-360-8
• 5-(2,4-dioxo-1,2,3,4-tetrahydropyrimidine)-3- fluoro-2-hydroxymethyltetrahydrofuran
• 2',3'-Dideoxy-3'-fluorouridine, 95%
• BKIUEHLYJFLWPK-SHYZEUOFSA-N
• SCHEMBL1835932
• DA-69701
• 2a?3a?Dideoxy-3a?fluorouridine
• 1-(2,3-Dideoxy-3-fluoro-ss-D-ribofuranosyl)uracil; 3'-Fluoro-2',3'-dideoxyuridine
• 3a(2)-Fluoro-2a(2),3a(2)-dideoxyuridine
• Uridine, 2',3'-dideoxy-3'-fluoro-
• +Expand

• MDL： MFCD00192015
• InChIKey： BKIUEHLYJFLWPK-SHYZEUOFSA-N
• Inchi： InChI=1S/C9H11FN2O4/c10-5-3-8(16-6(5)4-13)12-2-1-7(14)11-9(12)15/h1-2,5-6,8,13H,3-4H2,(H,11,14,15)
• SMILES： FC1C(CO)OC(N2C=CC(=O)NC2=O)C1

Computed Properties

• Exact Mass: 230.07000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 230.07028500g/mol
• Heavy Atom Count: 16
• Complexity: 346
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• LogP: -0.84550
• PSA: 84.32000
• Melting Point: 184-188 °C (lit.)
• Solubility: Slightly soluble (4.6 g/l) (25 º C),
• Optical Activity: [α]20/D +10.5°, c = 0.5 in 1 M NaOH
• Density: 1.50±0.1 g/cm3 (20 ºC 760 Torr),